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Compound of Interest

Compound Name:
3-Hydroxypropionic Acid-D4

Sodium Salt

Cat. No.: B13852993 Get Quote

Executive Summary
3-Hydroxypropionic Acid-D4 Sodium Salt (3-HP-D4) is a stable isotope-labeled analog used

primarily as an internal standard in metabolomics and pharmacokinetic studies. While the

sodium salt form significantly improves stability over the free acid, the compound remains

susceptible to hygroscopic degradation, microbial consumption, and acid-catalyzed

dehydration to deuterated acrylate.

Key Stability Verdict:

Solid State: Stable for >2 years at -20°C if protected from moisture.

Aqueous Solution: Stable for 1–2 weeks at 4°C; indefinite at -80°C.

Critical Risk: Spontaneous dehydration to acrylic acid under acidic conditions (pH < 4.0) or

elevated temperatures (> 60°C).

Chemical Identity & Physicochemical Properties
Understanding the specific deuteration pattern is critical for interpreting stability against H/D

exchange.
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Property Specification

Compound Name Sodium 3-hydroxypropionate-2,2,3,3-d4

Chemical Formula

Molecular Weight
~116.08 g/mol (Salt); ~94.09 g/mol (Free Acid

anion)

Solubility
Water (High), Methanol (Moderate), DMSO

(Low)

pKa ~4.5 (Carboxylic acid moiety)

Hygroscopicity
High (Deliquescent upon prolonged air

exposure)

Isotopic Stability Insight
The four deuterium atoms are located on the carbon backbone (C2 and C3).

C-D Bonds: These are non-exchangeable in neutral aqueous media.

O-H / COOH: The hydroxyl proton and carboxylate counter-ion interaction are exchangeable.

In

, the hydroxyl proton will immediately exchange to OD; this is normal and does not indicate
degradation.

Stability Mechanisms & Degradation Pathways
Dehydration (The Primary Chemical Risk)
The dominant degradation pathway for 3-HP is dehydration to acrylic acid (acrylate).[1] This

reaction is acid-catalyzed and heat-dependent.

Mechanism: Protonation of the

-hydroxyl group creates a good leaving group (

), followed by elimination of an
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-proton (or deuteron in this case) to form the double bond.

Kinetic Isotope Effect (Expert Insight): Because the elimination step involves breaking a C-D

bond at the

-position (C2), the D4 analog exhibits a Primary Kinetic Isotope Effect (KIE). The C-D bond is
stronger than the C-H bond, making the D4 salt more chemically stable against dehydration
than the unlabeled standard. However, this barrier is not absolute; strong acids will still force
degradation.

Microbial Degradation
3-HP is a central metabolite in pathways like the malonyl-CoA route. Non-sterile aqueous

solutions are essentially "growth media" for common lab contaminants (E. coli, Pseudomonas).

Impact: Rapid loss of signal and appearance of metabolic byproducts (e.g., malonate, acetyl-

CoA derivatives) within 24-48 hours at room temperature if not sterile.

Visualization: Stability & Degradation Logic
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Figure 1: Stability landscape of 3-HP-D4. The transition to Acrylate is the primary chemical

failure mode, mitigated by the Deuterium Kinetic Isotope Effect (KIE).

Experimental Protocols
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Protocol A: Preparation of Stable Stock Solutions
Objective: Create a 10 mM stock solution for long-term use.

Weighing: Equilibrate the vial to room temperature before opening to prevent condensation

(hygroscopic risk). Weigh rapidly into a clean amber glass vial.

Solvent Selection:

Preferred:Methanol (LC-MS grade). 3-HP sodium salt dissolves in methanol (with

sonication). Methanol prevents microbial growth and suppresses hydrolysis compared to

water.

Alternative:Sterile Water / D2O. Only if immediate aqueous dilution is required.

Dissolution: Add solvent to achieve 10 mM. Vortex for 30 seconds. If using methanol, mild

sonication (30-40°C bath) may be needed to fully solubilize the salt.

Storage:

Aliquot into single-use volumes (e.g., 100 µL).

Store at -80°C.

Shelf Life: 6 months (Methanol) / 1 month (Water).

Protocol B: QC Check via NMR
Objective: Validate structural integrity and isotopic purity.

Sample Prep: Dissolve ~1 mg of 3-HP-D4 in 600 µL of

containing 0.05% TSP (internal standard).

Acquisition: Run a standard 1H-NMR (minimum 16 scans).

Interpretation:
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3-HP-D4 Signal: The spectrum should be silent in the aliphatic region (2.0 - 4.0 ppm)

where non-deuterated 3-HP would show two triplets.

Residual Proton Check: Any triplets at ~2.4 ppm (

-H) or ~3.8 ppm (

-H) indicate incomplete deuteration or H/D exchange.

Degradation Check: Look for vinyl protons of Acrylic Acid (singlets/doublets between 5.5 -

6.5 ppm). If these appear, the sample has degraded.

Analytical Monitoring & Troubleshooting
Observation Root Cause Corrective Action

Clumping of solid
Moisture absorption

(Hygroscopic).

Desiccate under vacuum.[2]

Verify purity by NMR before

use.

New peaks @ 5.8-6.4 ppm

(NMR)
Dehydration to Acrylate.

Discard sample. Degradation

is irreversible.

Signal loss in LC-MS
Microbial consumption or

precipitation.

Filter sterilize (0.2 µm) fresh

stocks. Store in Methanol.

Shift in Retention Time pH mismatch in mobile phase.

3-HP is sensitive to pH.[3]

Ensure mobile phase pH is

buffered (e.g., Formic

acid/Ammonium formate).

LC-MS/MS Transition Settings
For quantitative monitoring (Triple Quadrupole):

Ionization: ESI Negative Mode (Carboxylate anion).

Precursor Ion:m/z 93.0 (Deprotonated D4 anion).

(Note: Unlabeled 3-HP is m/z 89.0).
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Product Ions:

m/z 93.0

75.0 (Loss of water/HDO).

m/z 93.0

31.0 (Fragmentation).

Best Practices for Storage
Container: Amber glass vials with PTFE-lined caps. Avoid plastics for long-term storage of

low-concentration solutions to prevent adsorption.

Temperature:

Powder: -20°C (Desiccated).

Solution: -80°C (Long term), 4°C (Active use < 1 week).

Buffer: If aqueous storage is mandatory, maintain pH ~7.0. Avoid acidic buffers (pH < 5)

during storage to prevent dehydration.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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